Cas no 1428243-24-6 ((3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid
• CAS No: 1428243-24-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD30802575
• CID: 4699906
• PubChem ID: 89439875
• Update Time: 2025-05-24

(3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(3R,4S)-1-[(Benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid
• (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid
• (3R,4S)-1-((Benzyloxy)carbonyl)-4-ethylpyrrolidine-3-carboxylic acid
• SB18286
• SB18285
• (3R,4S)-3-(2-Bromoacetyl)-4-ethyl-1-pyrrolidinecarboxylic acid phenylmethyl ester
• DTXSID501140955
• AKOS037646945
• rel-1-(Phenylmethyl) (3R,4S)-4-ethyl-1,3-pyrrolidinedicarboxylate
• MFCD30861467
• 1-(Phenylmethyl) (3R,4S)-4-ethyl-1,3-pyrrolidinedicarboxylate
• Cis-1-((benzyloxy)carbonyl)-4-ethylpyrrolidine-3-carboxylicacid
• (3R,4S)-1-Cbz-4-ethylpyrrolidine-3-carboxylic Acid
• W19674
• CIS-1-((BENZYLOXY)CARBONYL)-4-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
• rac-(3R,4S)-1-[(BenZyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 4-ethyl-, 1-(phenylmethyl) ester, (3R,4S)-
• E83425
• 1,3-Pyrrolidinedicarboxylic acid, 4-ethyl-, 1-(phenylmethyl) ester, (3R,4S)-rel-
• CS-0056830
• 1-[(Benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid, (3R,4S)-
• (3R,4S)-4-ethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid, (3R,4S)-rel-
• SCHEMBL14778856
• UBE83UC73A
• 9RCJ43G3K5
• cis-1-Cbz-4-ethylpyrrolidine-3-carboxylicacid
• 1428243-24-6
• AS-71633
• DB-200233
• 1428243-23-5
• MFCD30802575
• (3R,4S)-1-((benzyloxy)carbonyl)-4-ethylpyrrolidine-3-carboxylate

• MDL： MFCD30802575
• Inchi： 1S/C15H19NO4/c1-2-12-8-16(9-13(12)14(17)18)15(19)20-10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,17,18)/t12-,13+/m1/s1
• InChI Key： LKPALAXKZXXURJ-OLZOCXBDSA-N
• SMILES： OC([C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1CC)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.1

Additional information on (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid

Introduction to (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic Acid (CAS No. 1428243-24-6)

(3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid, identified by its CAS number 1428243-24-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrolidine core with specific stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and development. The unique arrangement of substituents on the pyrrolidine ring, particularly the (3R,4S) configuration, makes this compound a valuable scaffold for designing novel bioactive molecules.

The< strong> benzyloxy carbonyl group attached to the nitrogen atom of the pyrrolidine ring enhances the compound's stability and reactivity, making it a suitable intermediate in organic synthesis. Additionally, the presence of an ethyl substituent at the 4-position introduces further variability, allowing for fine-tuning of pharmacokinetic properties. These structural features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health. The< strong> pyrrolidine scaffold is well-documented for its versatility in mimicking natural products and binding to biological targets with high affinity. Studies have shown that modifications to the pyrrolidine core can significantly alter the pharmacological profile of compounds, making them more effective in modulating disease-related pathways.

One of the most compelling aspects of (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid is its potential role in the development of drugs targeting neurological disorders. The< strong> stereochemistry at the 3 and 4 positions is crucial for ensuring optimal binding interactions with biological targets. Recent research has highlighted the importance of enantioselective synthesis in drug development, as differences in stereochemistry can lead to significant variations in efficacy and safety profiles.

The< strong> benzyloxy carbonyl protecting group is particularly useful in peptide and protein-based drug design. Its stability under various reaction conditions makes it an ideal choice for protecting carboxylic acid functionalities during synthetic transformations. This property has been exploited in multi-step syntheses where selective deprotection is required to yield the final active pharmaceutical ingredient (API).

The< strong> ethyl substituent at the 4-position of the pyrrolidine ring contributes to the compound's solubility and bioavailability. In drug discovery, optimizing solubility is a critical factor that can influence a drug's absorption, distribution, metabolism, and excretion (ADME) properties. By incorporating an ethyl group, researchers can improve solubility while maintaining biological activity.

In conclusion, (3R,4S)-1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid (CAS No. 1428243-24-6) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features, including the< strong> (3R,4S) stereochemistry and functional groups such as< strong> benzyloxy carbonyl and< strong> ethyl, make it a valuable scaffold for designing novel bioactive molecules. Further research into this compound could lead to significant advancements in drug development, particularly in areas such as neurological disorders and other therapeutic domains.